(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol

• IUPAC Name: (3-methylimidazo[1,2-a]pyridin-2-yl)methanol
• InChI: InChI=1S/C9H10N2O/c1-7-8(6-12)10-9-4-2-3-5-11(7)9/h2-5,12H,6H2,1H3
• InChI Key: ZXHDTKSEXKBTTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=C2)CO
• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol

Description

“(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol” is a chemical compound with the CAS Number: 668275-46-5 and a molecular weight of 162.19.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, such as “(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol”, has been well studied in the past decade. The synthesis involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. A copper-catalyzed coupling reaction has been reported for the synthesis of imidazo[1,2-a]pyridines.

Molecular Structure Analysis

The InChI code for “(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol” is 1S/C9H10N2O/c1-7-8(6-12)10-9-4-2-3-5-11(7)9/h2-5,12H,6H2,1H3.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Physical And Chemical Properties Analysis

“(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol” is a solid at room temperature. It has a molecular weight of 162.19.

Scientific Research Applications

Antibacterial Applications

Imidazo[1,2-a]pyridines have been studied for their antibacterial properties. .

Antifungal Applications

These compounds also show promise as antifungal agents. .

Antiviral Applications

Research has indicated that imidazo[1,2-a]pyridine derivatives can be effective against viral infections. .

Anti-inflammatory Applications

The anti-inflammatory potential of imidazo[1,2-a]pyridines is another area of interest. .

Cancer Treatment

Some studies have proposed using imidazo[1,2-a]pyridine derivatives for cancer treatment. .

Alzheimer’s Disease Treatment

There is also interest in using imidazo[1,2-a]pyridine derivatives to treat Alzheimer’s disease. .

Tuberculosis Treatment

Specifically, some imidazo[1,2-a]pyridine analogues have shown efficacy in reducing bacterial load in tuberculosis (TB) models. .

Safety and Hazards

The safety information for “(3-Methylimidazo[1,2-a]pyridin-2-yl)methanol” includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501.

Future Directions

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The future directions in this field could involve the development of more efficient and environmentally friendly synthetic strategies.

Synthesis routes and methods

Procedure details

Sodium borohydride (1.5 g, 41.6 mmol) was added to a solution of methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate (2.0 g, 10.5 mmol) in THF (50 mL) and methanol (2.5 ml) at RT. The reaction mixture was stirred at RT for 2 h (the reaction was monitored by TLC) upon which the mixture was concentrated under reduced pressure. The residue was diluted with water and extracted with EtOAc. The combined organics were dried over sodium sulfate, filtered and concentrated under reduced pressure to afford (3-methylimidazo[1,2-a]pyridin-2-yl)methanol (0.8 g, 47.05%) as off-white solid. 1H NMR: 200 MHz, CDCl3: δ 7.45 (d, 1H), 7.6 (d, 1H), 7.2 (t, 1H), 6.8 (t, 1H), 4.85 (s, 2H), 2.45 (s, 3H). MS: [M+H]+: m/z=162.9.